Cas no 898289-56-0 (Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate)

• Product Name: Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate
• CAS No: 898289-56-0
• MF: C₁₇H₁₄F₅N₃O₂
• MW: 387.303981304169
• MDL: MFCD09025900
• CID: 993878
• PubChem ID: 18525902
• Update Time: 2025-07-17

Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate
• (2,3,4,5,6-pentafluorophenyl) 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate
• [2,3,4,5,6-pentakis(fluoranyl)phenyl] 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate
• 1-(6-methyl-2-pyrazinyl)-4-piperidinecarboxylic acid (2,3,4,5,6-pentafluorophenyl) ester
• MFCD09025900
• A843335
• DTXSID80594654
• 898289-56-0
• DB-309160

• MDL： MFCD09025900
• Inchi： 1S/C17H14F5N3O2/c1-8-6-23-7-10(24-8)25-4-2-9(3-5-25)17(26)27-16-14(21)12(19)11(18)13(20)15(16)22/h6-7,9H,2-5H2,1H3
• InChI Key： XMSPFNWTQCINJH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(C1CCN(C2C=NC=C(C)N=2)CC1)=O)F)F)F)F

Computed Properties

• Exact Mass: 387.10100
• Monoisotopic Mass: 387.10061751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.441
• Boiling Point: 462.3°C at 760 mmHg
• Flash Point: 233.4°C
• Refractive Index: 1.529
• PSA: 55.32000
• LogP: 3.36750

Additional information on Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate

Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate (CAS No. 898289-56-0): A Comprehensive Overview

Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate, identified by its CAS number 898289-56-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in the creation of novel therapeutic agents. Its unique structural features, combining a piperidine ring with a pentafluorophenyl moiety and a 6-methylpyrazin-2-yl substituent, make it a subject of intense study for its pharmacological properties.

The chemical structure of Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate is characterized by its high degree of functionalization, which contributes to its versatility in drug design. The presence of the pentafluorophenyl group enhances the lipophilicity and metabolic stability of the molecule, while the pyrazinyl and piperidine moieties introduce specific binding interactions with biological targets. This combination has been explored in various research avenues, particularly in the development of central nervous system (CNS) drugs, where such structural motifs are known to exhibit promising activity.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in improving drug efficacy and bioavailability. The fluorine atoms in the pentafluorophenyl group not only increase the metabolic stability of the molecule but also enhance its interaction with biological receptors. This has led to a surge in interest among researchers looking to develop next-generation pharmaceuticals with improved pharmacokinetic profiles.

In the context of CNS drug discovery, Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate has been investigated for its potential as a precursor in synthesizing novel psychoactive substances. Studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial for regulating mood, cognition, and motor function. The compound's ability to interact with these systems makes it a valuable candidate for further exploration in treating neurological disorders such as depression, anxiety, and Parkinson's disease.

The synthesis of Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule. These methods not only highlight the synthetic prowess of modern chemistry but also underscore the importance of innovative approaches in drug development.

The pharmacological evaluation of Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate has revealed several intriguing properties. In vitro studies have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an intermediate in developing targeted therapeutics. Additionally, preliminary in vivo studies indicate that it may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques have been utilized to predict the binding interactions of Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate with biological targets, providing valuable insights into its pharmacological mechanism. These computational approaches complement experimental data and have accelerated the discovery process by allowing researchers to screen large libraries of compounds efficiently.

The future prospects for Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate are vast and multifaceted. Ongoing research aims to optimize its pharmacological properties through structural modifications and derivatization strategies. By leveraging cutting-edge synthetic methods and advanced computational tools, scientists are poised to unlock new therapeutic possibilities with this compound.

In conclusion, Pentafluorophenyl 1-(6-methylpyrazin-2-yl)piperidine-4-carboxylate (CAS No. 898289-56-0) represents a significant advancement in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a compelling candidate for further investigation. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.